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Compound of Interest

Compound Name: Tyrosine disodium dihydrate

Cat. No.: B1142380 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions regarding the stability of Tyrosine disodium dihydrate in solution, with a specific

focus on the effects of pH. This resource is intended for researchers, scientists, and drug

development professionals.

Frequently Asked Questions (FAQs)
Q1: My Tyrosine disodium dihydrate solution turned yellow/brown. What is the cause and is

it still usable?

A: A yellow or brown discoloration of your Tyrosine disodium dihydrate solution is often an

indication of oxidation. The phenolic ring of the tyrosine molecule is susceptible to oxidation,

which can be accelerated by factors such as exposure to light, elevated temperatures, and the

presence of metal ions.[1] The formation of colored byproducts suggests that the compound is

degrading. For most applications, especially in cell culture or for analytical standards, the use

of a discolored solution is not recommended as the presence of degradation products can

interfere with experiments and introduce variability.

Q2: I observed precipitation in my neutral pH Tyrosine disodium dihydrate solution. What

could be the reason?

A: While Tyrosine disodium dihydrate has a significantly higher aqueous solubility than L-

tyrosine, precipitation can still occur, particularly at high concentrations in neutral pH buffers.[2]

The use of Tyrosine disodium dihydrate concentrations above 1 g/L in complex media has
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been reported to induce precipitation, which may also involve the co-precipitation of other

amino acids. It is also possible that a shift in pH towards the isoelectric point of tyrosine

(around 5.6) could reduce its solubility and cause it to precipitate. Ensure your buffer has

sufficient capacity to maintain the desired pH, especially when adding other components.

Q3: What is the optimal pH for storing a Tyrosine disodium dihydrate solution to ensure its

stability?

A: For short-term storage, maintaining a slightly alkaline pH (pH 9-11) can enhance the

solubility of tyrosine.[3] However, long-term stability is a concern. One product information

sheet recommends not storing aqueous solutions of L-tyrosine (sodium salt hydrate) for more

than one day, suggesting potential instability.[2] For critical applications, it is always best to

prepare solutions fresh. If short-term storage is necessary, filter-sterilize the solution and store

it at 2-8°C, protected from light.

Q4: Can I autoclave my Tyrosine disodium dihydrate solution?

A: Autoclaving solutions containing tyrosine is generally not recommended. The high

temperatures and pressures during autoclaving can accelerate the degradation of the amino

acid. It is preferable to prepare the solution using sterile water and to filter-sterilize it through a

0.22 µm filter.
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Issue Potential Cause Recommended Action

Precipitation upon storage

- Solution concentration is too

high.- pH of the solution has

shifted.- Co-precipitation with

other components in the

medium.

- Prepare a more dilute

solution.- Verify and adjust the

pH of the solution.- Prepare

the Tyrosine disodium

dihydrate solution separately

and add it to the final medium

just before use.

Discoloration

(yellowing/browning)

- Oxidation of the tyrosine

molecule.

- Prepare fresh solutions and

protect them from light.-

Consider degassing the

solvent to remove dissolved

oxygen.- Store solutions at a

lower temperature (2-8°C) for

short periods.

Inconsistent experimental

results

- Degradation of the Tyrosine

disodium dihydrate in the stock

solution.

- Always use freshly prepared

solutions for critical

experiments.- Perform a

stability check of your stock

solution using a suitable

analytical method like HPLC.

Quantitative Data Summary
The following table summarizes the solubility of L-Tyrosine and its disodium salt, highlighting

the significant improvement in solubility with the salt form.
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Compound Solvent/Buffer pH Solubility

L-Tyrosine Water Neutral ~0.45 mg/mL

L-Tyrosine Water < 2 or > 9 Higher solubility

L-Tyrosine (sodium

salt hydrate)
PBS 7.2 ~10 mg/mL[2]

L-Tyrosine disodium

salt dihydrate
Water - ~100 mg/mL

Experimental Protocols
Protocol: Forced Degradation Study of Tyrosine
Disodium Dihydrate
This protocol outlines a general procedure for a forced degradation study to assess the stability

of Tyrosine disodium dihydrate under various stress conditions.

Objective: To identify potential degradation products and determine the degradation pathways

of Tyrosine disodium dihydrate under acidic, alkaline, oxidative, and photolytic stress.

Materials:

Tyrosine disodium dihydrate

Hydrochloric acid (HCl), 1 M and 0.1 M

Sodium hydroxide (NaOH), 1 M and 0.1 M

Hydrogen peroxide (H₂O₂), 3% (v/v)

High-purity water

pH meter

HPLC system with a UV detector
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Photostability chamber

Procedure:

Preparation of Stock Solution:

Prepare a stock solution of Tyrosine disodium dihydrate in high-purity water at a

concentration of 1 mg/mL.

Acid Hydrolysis:

To 1 mL of the stock solution, add 1 mL of 1 M HCl.

Incubate the solution at 60°C for 24 hours.

After incubation, cool the solution to room temperature and neutralize it with 1 M NaOH.

Dilute to a final concentration suitable for HPLC analysis.

Alkaline Hydrolysis:

To 1 mL of the stock solution, add 1 mL of 1 M NaOH.

Incubate the solution at 60°C for 24 hours.

After incubation, cool the solution to room temperature and neutralize it with 1 M HCl.

Dilute to a final concentration suitable for HPLC analysis.

Oxidative Degradation:

To 1 mL of the stock solution, add 1 mL of 3% H₂O₂.

Store the solution at room temperature, protected from light, for 24 hours.

Dilute to a final concentration suitable for HPLC analysis.

Photolytic Degradation:
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Expose 1 mL of the stock solution to light providing an overall illumination of not less than

1.2 million lux hours and an integrated near ultraviolet energy of not less than 200 watt

hours/square meter in a photostability chamber.

A control sample should be kept in the dark under the same conditions.

After exposure, dilute the samples to a final concentration suitable for HPLC analysis.

Analysis:

Analyze all samples (stressed and control) using a validated stability-indicating HPLC

method.

Monitor for the appearance of new peaks (degradation products) and a decrease in the

peak area of the parent compound.

Visualizations
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Experimental Workflow for Forced Degradation Study

Prepare 1 mg/mL Stock Solution
of Tyrosine Disodium Dihydrate

Acid Hydrolysis
(1 M HCl, 60°C, 24h)

Alkaline Hydrolysis
(1 M NaOH, 60°C, 24h)

Oxidative Degradation
(3% H₂O₂, RT, 24h)

Photolytic Degradation
(Photostability Chamber)Neutralize with NaOH Neutralize with HCl

Analyze all samples by
Stability-Indicating HPLC

Potential Degradation Pathways of Tyrosine

Tyrosine Oxidized Intermediates

Oxidation
(e.g., H₂O₂, light)

Bityrosine
(Dimerization)

Hydroxylated Tyrosine
(e.g., DOPA)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1142380?utm_src=pdf-body-img
https://www.benchchem.com/product/b1142380?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1142380?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. bioprocessintl.com [bioprocessintl.com]

2. cdn.caymanchem.com [cdn.caymanchem.com]

3. Tyrosine Metabolism | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Technical Support Center: Tyrosine Disodium Dihydrate
in Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1142380#effect-of-ph-on-tyrosine-disodium-
dihydrate-stability-in-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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